N'-[(E)-(2,3-dibromo-4-hydroxy-5-methoxyphenyl)methylidene]-2-(2,5-dichlorophenoxy)acetohydrazide
N'-[(E)-(2,3-dibromo-4-hydroxy-5-methoxyphenyl)methylidene]-2-(2,5-dichlorophenoxy)acetohydrazide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0433585
InChI:
InChI=1S/C16H12Br2Cl2N2O4/c1-25-12-4-8(14(17)15(18)16(12)24)6-21-22-13(23)7-26-11-5-9(19)2-3-10(11)20/h2-6,24H,7H2,1H3,(H,22,23)/b21-6+
SMILES:
COC1=C(C(=C(C(=C1)C=NNC(=O)COC2=C(C=CC(=C2)Cl)Cl)Br)Br)O
Molecular Formula:
C16H12Br2Cl2N2O4
Molecular Weight:
527g/mol
N'-[(E)-(2,3-dibromo-4-hydroxy-5-methoxyphenyl)methylidene]-2-(2,5-dichlorophenoxy)acetohydrazide
CAS No.:
Cat. No.: VC0433585
Molecular Formula: C16H12Br2Cl2N2O4
Molecular Weight: 527g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C16H12Br2Cl2N2O4 |
|---|---|
| Molecular Weight | 527g/mol |
| IUPAC Name | N-[(E)-(2,3-dibromo-4-hydroxy-5-methoxyphenyl)methylideneamino]-2-(2,5-dichlorophenoxy)acetamide |
| Standard InChI | InChI=1S/C16H12Br2Cl2N2O4/c1-25-12-4-8(14(17)15(18)16(12)24)6-21-22-13(23)7-26-11-5-9(19)2-3-10(11)20/h2-6,24H,7H2,1H3,(H,22,23)/b21-6+ |
| Standard InChI Key | IGNJZYCGLVDUEY-AERZKKPOSA-N |
| SMILES | COC1=C(C(=C(C(=C1)C=NNC(=O)COC2=C(C=CC(=C2)Cl)Cl)Br)Br)O |
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